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Compound of Interest

Compound Name: 5-Tetradecene, (2)-

Cat. No.: B15182678

This technical guide provides a comprehensive overview of the chemical properties, structure,
and relevant experimental methodologies for (Z)-5-Tetradecene. The information is intended for
researchers, scientists, and professionals in the field of drug development and organic
chemistry.

Chemical Structure and Identification

(2)-5-Tetradecene, also known as cis-5-Tetradecene, is an unsaturated hydrocarbon with a
single double bond.[1][2] Its chemical structure consists of a 14-carbon chain with the double
bond located between the fifth and sixth carbon atoms. The "(Z)" designation, derived from the
German zusammen (together), indicates that the higher-priority substituents on each carbon of
the double bond are on the same side, resulting in a cis configuration.[3][4]

The IUPAC name for this compound is (Z)-tetradec-5-ene.[5] It is a member of the alkene
family, which is characterized by the presence of one or more carbon-carbon double bonds.[6]

Key Structural Identifiers:

IUPAC Name: (Z2)-tetradec-5-ene[5]

Synonyms: cis-5-Tetradecene, (5Z)-5-Tetradecene[1][2]

CAS Number: 41446-62-2[1][2][5]

Molecular Formula: CiaH2s[1][5]
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e InChl Key: SNIFAVVHRQZYGO-LUAWRHEFSA-N[1]

Physicochemical Properties

The following table summarizes the key quantitative properties of (Z)-5-Tetradecene.

Property Value Source
Molecular Weight 196.37 g/mol [5]
Exact Mass 196.219100893 Da [5]
Appearance Not specified (typically a liquid)

Boiling Point Estimated around 250 °C

Approximately 0.8 g/cm?3 at 20

Density oc

0.0139 mg/L @ 25 °C

Solubility in Water .
(estimated)

Experimental Protocols
Synthesis via Wittig Reaction

A common and effective method for synthesizing (Z)-alkenes like (Z)-5-Tetradecene is the
Wittig reaction.[3][7][8] This reaction involves the coupling of an aldehyde or ketone with a
phosphorus ylide (Wittig reagent).[3][4][8] For non-stabilized ylides, the reaction typically yields
the (Z)-isomer with high selectivity.[4][7]

Detailed Methodology:

o Preparation of the Phosphonium Salt: An appropriate alkyl halide is reacted with
triphenylphosphine in an Sn2 reaction to form a phosphonium salt.[3][8] For the synthesis of
(2)-5-Tetradecene, this would involve reacting a 1-halopentane with triphenylphosphine.

o Formation of the Ylide (Wittig Reagent): The phosphonium salt is deprotonated using a
strong base, such as n-butyllithium, to form the phosphorus ylide.[3][8]
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» Reaction with Aldehyde: The ylide is then reacted with a suitable aldehyde. To synthesize
(2)-5-Tetradecene, the ylide derived from the 1-halopentane would be reacted with nonanal
(CoH180).

o Formation of the Alkene: The reaction proceeds through a betaine intermediate to form a
four-membered oxaphosphetane ring, which then decomposes to yield the desired (Z2)-
alkene and triphenylphosphine oxide.[3]

 Purification: The final product, (Z)-5-Tetradecene, is separated from the triphenylphosphine
oxide byproduct, typically through chromatographic methods.

Analytical Methods

Gas chromatography (GC) is a suitable technique for the analysis of (Z)-5-Tetradecene.[1] The
NIST WebBook provides mass spectrometry data obtained through electron ionization, which
can be used for the identification and characterization of this compound.[1]

Biological Relevance and Signaling

While specific signaling pathways involving (Z)-5-Tetradecene are not extensively documented,
long-chain alkenes are known to have biological relevance. They are components of various
natural products and can be biosynthesized by microorganisms.[9][10][11] The biosynthesis of
long-chain alkenes in some bacteria, such as Micrococcus luteus, is understood to start from
acyl-CoA or acyl carrier protein (ACP) thioesters.[9]

Some long-chain hydrocarbons exhibit antimicrobial properties. For instance, tetradecane has
shown both antibacterial and antifungal activity. While not specific to the 5-tetradecene isomer,
this suggests a potential area for further investigation into the biological activities of related
long-chain unsaturated hydrocarbons.

Visualizations
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Workflow for the Synthesis of (Z)-5-Tetradecene via Wittig Reaction
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Caption: Synthesis workflow for (Z)-5-Tetradecene.
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Biological Context of Long-Chain Alkenes
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Caption: Biological relevance of long-chain alkenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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